N2-iso-Butyryl-2'-O-(2-methoxyethyl)guanosine

• Molecular Formula: C17H25N5O7
• Molecular Weight: 411.4 g/mol
• IUPAC Name: N-[9-[(2R,3S,5R)-4-hydroxy-5-(hydroxymethyl)-3-(2-methoxyethoxy)oxolan-2-yl]-6-oxo-1H-purin-2-yl]-2-methylpropanamide
• InChI: InChI=1S/C17H25N5O7/c1-8(2)14(25)20-17-19-13-10(15(26)21-17)18-7-22(13)16-12(28-5-4-27-3)11(24)9(6-23)29-16/h7-9,11-12,16,23-24H,4-6H2,1-3H3,(H2,19,20,21,25,26)/t9-,11?,12+,16-/m1/s1
• InChI Key: IZOOGJIUOCHAAY-RDMACPANSA-N
• Isomeric SMILES: CC(C)C(=O)NC1=NC2=C(C(=O)N1)N=CN2[C@H]3[C@H](C([C@H](O3)CO)O)OCCOC
• Canonical SMILES: CC(C)C(=O)NC1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)CO)O)OCCOC

Description

N2-iso-Butyryl-2’-O-(2-methoxyethyl)guanosine is a modified nucleoside analog of guanosine. This compound features an isobutyl group at the N2 position and a 2-methoxyethyl group at the 2’-O position. These structural modifications enhance its stability and biological activity, making it a valuable tool in scientific research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The primary reagents used in this synthesis are isobutyric anhydride and 2’-O-(2-methoxyethyl)guanosine . The reaction conditions typically involve the use of a suitable solvent and a catalyst to facilitate the reaction.

Industrial Production Methods

Industrial production of N2-iso-Butyryl-2’-O-(2-methoxyethyl)guanosine follows similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving advanced purification techniques such as chromatography .

Chemical Reactions Analysis

Types of Reactions

N2-iso-Butyryl-2’-O-(2-methoxyethyl)guanosine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can modify the functional groups, leading to different analogs.

Substitution: The compound can undergo substitution reactions where functional groups are replaced with others

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized guanosine analogs, while substitution reactions can produce a variety of modified nucleosides .

Scientific Research Applications

N2-iso-Butyryl-2’-O-(2-methoxyethyl)guanosine has several important applications in scientific research:

Chemistry: It is used to study nucleic acid structure and function due to its enhanced stability and resistance to enzymatic degradation

Biology: The compound is valuable in experiments involving RNA and DNA, providing more reliable results due to its stability.

Medicine: It is a valuable tool in drug development, particularly for targeting guanosine-related pathways.

Industry: The compound’s enhanced stability and solubility make it useful in various industrial applications, including the production of nucleoside-based drugs.

Mechanism of Action

N2-iso-Butyryl-2’-O-(2-methoxyethyl)guanosine exerts its effects by interacting with specific molecular targets and pathways. The compound’s functional activity is dependent on the activation of Toll-like receptor 7 (TLR7), which plays a crucial role in the immune response . This activation leads to the induction of type I interferons, producing antiviral effects .

Comparison with Similar Compounds

Similar Compounds

2’-O-(2-methoxyethyl)guanosine: Similar in structure but lacks the isobutyl group at the N2 position.

N2-iso-Butyryl-3’-O-(methoxyethyl)guanosine: Similar but with modifications at the 3’-O position instead of the 2’-O position.

N2-iso-Butyryl-3’-deoxyguanosine: Lacks the 2’-O-methoxyethyl group and has a deoxy modification at the 3’ position.

Uniqueness

N2-iso-Butyryl-2’-O-(2-methoxyethyl)guanosine stands out due to its dual modifications at the N2 and 2’-O positions, which enhance its stability, resistance to enzymatic degradation, and biological activity. These unique properties make it a valuable tool in various scientific research applications .